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Solubility and Basic Properties

Cetrorelix acetate is a decapeptide with gonadotropin-releasing hormone (GnRH) antagonist activity [1].

The following table summarizes its key physicochemical properties and solubility data.

Property Details

Molecular Formula C72H96ClN17O16 [2]

CAS Number 145672-81-7 [2]

Physical Form White to off-white solid [2]

Solubility in Water 2 mg/mL (1.34 mM) [2]

Solubility in DMSO 50 mg/mL (33.53 mM) [2]

Solubility in Methanol ~10 mg/mL [3]

Stability and Storage

Cetrorelix acetate is a temperature-sensitive peptide, and its stability is a primary concern in formulation

design.
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Recommended Storage: For long-term storage, the powder should be kept sealed at -20°C, away

from moisture and light. Once dissolved, stock solutions in water or DMSO are stable for several
months at -20°C and for about one month at -20°C when stored sealed [2].

Stability in Formulation: The commercial product, Cetrotide, is a lyophilized powder that requires
refrigeration (2°C to 8°C) and must be reconstituted with sterile water before use [4] [1]. Significant

research is focused on developing more stable, ready-to-use liquid injections to overcome the
drawbacks of lyophilized powders, such as the need for reconstitution and stability issues related to

gel formation [4] [5].
General Guidance for Refrigerated Drugs: A 2025 review on refrigerated medications highlights

that stability during room-temperature excursions can be highly variable and brand-specific [6]. While
cetrorelix was not listed in the provided excerpts, the review stresses that for any refrigerated drug,

brand-specific stability data from the manufacturer should always be prioritized to avoid
compromising potency [6].

Analytical Method for Assay

A validated reversed-phase HPLC method has been developed for the determination of cetrorelix acetate in

bulk material and pharmaceutical formulations [1]. The methodology is summarized below.

Parameter Description

Objective To determine cetrorelix acetate in bulk and pharmaceutical dosage forms [1].

Column C18 reversed-phase column (e.g., Lichrospher 250 × 4.60 mm, 5μm) [1].

| Mobile Phase | A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in water. B: 0.1% (v/v) TFA in acetonitrile. [1] | |

Gradient Program | 90% A for 5 min → to 70% B over 15 min → 70% B for 10 min → to 90% A over 5

min → 90% A for 30 min [1]. | | Flow Rate | 1.0 mL/min [1] | | Detection Wavelength | 275 nm [1] | |

Injection Volume | 20 μL [1] | | Linearity Range | 62.5 - 1250 μg/mL (r² = 0.999) [1] | | Validation | The

method was validated per ICH guidelines with accuracy >97% and precision (RSD) < 1.6% [1]. |

This method uses gradient elution, which is preferred for peptides like cetrorelix because they tend to exhibit

broad peaks and variable retention times under isocratic conditions [1].

Experimental Workflow
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For clarity, the following diagram outlines the key steps involved in the sample preparation and analysis of

cetrorelix acetate using the described HPLC method.
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Start Analysis

Prepare Standard Solution
(1 mg/mL in deionized water)

Prepare Calibration Curve
(62.5 - 1250 µg/mL)

Prepare Assay Sample
(Dissolve vial in 1 mL water for injection)

HPLC System Setup
Column: C18, Detection: 275 nm

Run Gradient Elution
(Total time: 65 min)

Data Analysis & Quantification
(Using calibration curve)

End
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Click to download full resolution via product page

Experimental workflow for cetrorelix acetate analysis.

Key Insights for Formulation

When working with cetrorelix acetate, consider these points informed by the search results:

Prioritize Manufacturer Data: For specific stability information, especially regarding temperature
excursions, always consult the official manufacturer's documentation (e.g., package insert, Summary

of Product Characteristics) as profiles can vary even for the same active ingredient [6].
Consider Advanced Formulations: Be aware that research is actively exploring more stable liquid

formulations of cetrorelix using techniques like complexation with cyclodextrins to prevent gelation
and improve shelf-life [4].

Handle with Care: Cetrorelix acetate is classified as a reproductive hazard (Repr. 1B), requiring
appropriate safety measures during handling [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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